![molecular formula C19H21NO3 B1324848 2-Methoxy-3'-morpholinomethyl benzophenone CAS No. 898765-05-4](/img/structure/B1324848.png)
2-Methoxy-3'-morpholinomethyl benzophenone
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Description
“2-Methoxy-3’-morpholinomethyl benzophenone” is a compound with the molecular formula C19H21NO3 . It contains a benzophenone backbone, which is a common moiety in many organic compounds, particularly in pharmaceuticals and organic chemistry.
Molecular Structure Analysis
The compound contains a benzophenone backbone, a methoxy group (OCH3), and a morpholinomethyl group (C4H8ON). The presence of these functional groups will influence the compound’s reactivity and physical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the methoxy group might increase its solubility in organic solvents .Scientific Research Applications
UV Filter in Skincare and Food Additives
2-Methoxy-3'-morpholinomethyl benzophenone, a derivative of benzophenone-3 (BP-3), is commonly used as an ultraviolet filter in skincare products and as a food additive. It has been extensively studied for its ability to absorb UV radiation, thereby protecting human skin and hair from damage. BP-3 and its derivatives have been found in various biological samples such as urine, amniotic fluid, and placental tissue, indicating widespread exposure and potential health impacts (Ghazipura, McGowan, Arslan, & Hossain, 2017).
Metabolism and Endocrine-Disrupting Activity
Studies have examined the metabolism of BP-3 by liver microsomes in rats and humans, revealing the formation of various metabolites and their differing estrogenic and anti-androgenic activities. These findings are significant for understanding the compound's potential endocrine-disrupting effects (Watanabe, Kojima, Takeuchi, Uramaru, Sanoh, Sugihara, Kitamura, & Ohta, 2015).
Environmental Impact and Removal
The presence of benzophenone-type UV filters, including derivatives like this compound, in aquatic environments poses risks to water quality and human health. Research on methods to remove these compounds from water using novel adsorption techniques has been conducted, highlighting the compound's environmental significance (Zhou, Yang, Li, Yang, Yang, Yang, Tian, Zhang, & Tao, 2018).
Potential Role in Photopolymerization
This compound has been investigated for its role in photopolymerization processes. Research into the efficiency and reactivity of photoinitiators of polymerization, including substituted benzophenones, has been conducted to understand their potential industrial applications (Fouassier, Ruhlmann, Graff, Morlet‐Savary, & Wieder, 1995).
Impact on Human Health
The compound's impact on human health, particularly in relation to its phototoxic and photosensitizing properties, has been a subject of study. Research on the phototoxic behavior of various benzophenone derivatives, including their effects on DNA and cellular processes, provides insights into the compound's potential risks and applications (Placzek, Dendorfer, Przybilla, Gilbertz, & Eberlein, 2013).
properties
IUPAC Name |
(2-methoxyphenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO3/c1-22-18-8-3-2-7-17(18)19(21)16-6-4-5-15(13-16)14-20-9-11-23-12-10-20/h2-8,13H,9-12,14H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNQLKRZGUNRODU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)C2=CC=CC(=C2)CN3CCOCC3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70643069 |
Source
|
Record name | (2-Methoxyphenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70643069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
311.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898765-05-4 |
Source
|
Record name | (2-Methoxyphenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70643069 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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